Cas no 1216016-10-2 (4-(chloromethyl)-1-cyclopentyl-3-methyl-1H-pyrazole)

• Product Name: 4-(chloromethyl)-1-cyclopentyl-3-methyl-1H-pyrazole
• CAS No: 1216016-10-2
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 6287755
• PubChem ID: 83814245
• Update Time: 2025-05-20

4-(chloromethyl)-1-cyclopentyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-cyclopentyl-3-methyl-1H-pyrazole
• 1216016-10-2
• EN300-1461262

• Inchi： 1S/C10H15ClN2/c1-8-9(6-11)7-13(12-8)10-4-2-3-5-10/h7,10H,2-6H2,1H3
• InChI Key： KMMJBBYDPYVPCL-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NN(C=1)C1CCCC1

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(chloromethyl)-1-cyclopentyl-3-methyl-1H-pyrazole

4-(Chloromethyl)-1-Cyclopentyl-3-Methyl-1H-Pyrazole: A Comprehensive Overview

The compound 4-(chloromethyl)-1-cyclopentyl-3-methyl-1H-pyrazole, identified by the CAS number 1216016-10-2, is a fascinating molecule with a diverse range of applications and properties. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds with two adjacent nitrogen atoms. The presence of a chloromethyl group, a cyclopentyl ring, and a methyl substituent in its structure contributes to its unique chemical properties and reactivity.

Pyrazoles are known for their versatility in organic synthesis and have been extensively studied for their potential in pharmaceuticals, agrochemicals, and materials science. The 4-(chloromethyl)-substituted pyrazole derivative is particularly interesting due to its ability to undergo various nucleophilic substitutions, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, including antifungal and anticancer agents.

The synthesis of 4-(chloromethyl)-1-cyclopentyl-3-methyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by functionalization with the desired substituents. The cyclopentyl group adds stability to the molecule, while the methyl group enhances its lipophilicity, making it more suitable for biological applications. Researchers have explored various methods to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic processes, which have significantly improved yields and reaction times.

In terms of applications, this compound has shown promise in the field of drug discovery. Its ability to act as a chelating agent or a ligand in metalloenzyme inhibition has been explored in recent studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them potential candidates for anticancer therapies.

Beyond pharmaceuticals, 4-(chloromethyl)-1-cyclopentyl-3-methyl-1H-pyrazole has also found applications in materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been leveraged to create porous materials with high surface areas, which are valuable for gas storage and catalysis. Recent advancements in this area have focused on tuning the properties of these materials by modifying the substituents on the pyrazole ring.

The structural versatility of this compound also makes it an attractive candidate for use in agrochemicals. Its ability to act as a fungicide or insecticide has been explored in several studies, with promising results indicating its potential as an eco-friendly alternative to traditional pesticides.

In conclusion, 4-(chloromethyl)-1-cyclopentyl-3-methyl-1H-pyrazole is a multifaceted compound with a wide range of applications across various fields. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, materials science, and agrochemicals. As research continues to uncover new properties and applications of this compound, it is poised to play an even greater role in advancing scientific and technological innovations.